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Compound of Interest

Compound Name: 1H-Imidazole-5-acetic acid

Cat. No.: B1210293

An In-depth Exploration of a Key Human Metabolite Implicated in Neurological and Renal
Health

Abstract

1H-Imidazole-5-acetic acid (IAA), a primary oxidative metabolite of histamine, is an
endogenous compound increasingly recognized for its diverse physiological and pathological
roles in the human body. Arising from the enzymatic activity of diamine oxidase (DAO) and
aldehyde dehydrogenase (ALDH) on histamine, I1AA is a bioactive molecule that exerts its
effects through interactions with key neurotransmitter and signaling receptors, including GABA-
A and imidazoline 11 receptors. Its presence and concentration in biological fluids are gaining
attention as a potential biomarker in the context of neurological disorders and chronic kidney
disease, where it is classified as a uremic toxin. This technical guide provides a comprehensive
overview of the biochemistry, analytical methodologies, physiological significance, and
pathological implications of 1H-Imidazole-5-acetic acid, tailored for researchers, scientists,
and drug development professionals.

Introduction

1H-Imidazole-5-acetic acid, also known as imidazoleacetic acid, is a small molecule with the
chemical formula CsHeN20:. It is a structural isomer of 1H-Imidazole-4-acetic acid and exists in
tautomeric forms. As a product of histamine metabolism, its levels can reflect the activity of the
histamine system, which is involved in a wide array of physiological processes, including
neurotransmission, immune response, and gastric acid secretion. The growing body of
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evidence linking IAA to central nervous system modulation and its accumulation in renal
insufficiency underscores the need for a deeper understanding of this metabolite.

Biochemical Pathways

The biosynthesis and degradation of 1H-Imidazole-5-acetic acid are intricately linked to
histamine metabolism. Two primary pathways govern the breakdown of histamine in humans,
with the formation of IAA representing the oxidative deamination route.

Biosynthesis of 1H-Imidazole-5-acetic Acid

The formation of IAA from histamine is a two-step enzymatic process:

o Oxidative Deamination of Histamine: The enzyme diamine oxidase (DAO), also known as
histaminase, catalyzes the oxidative deamination of histamine to form imidazole-4-
acetaldehyde. This reaction primarily occurs in the extracellular space.[1]

» Oxidation of Imidazole-4-acetaldehyde: The intermediate, imidazole-4-acetaldehyde, is then
rapidly oxidized by aldehyde dehydrogenase (ALDH) to yield 1H-Imidazole-5-acetic acid.[1]

It is important to distinguish this pathway from the alternative histamine metabolism route,
which involves methylation by histamine-N-methyltransferase (HNMT) to form tele-
methylhistamine, which is subsequently oxidized to tele-methylimidazoleacetic acid (t-MIAA).
The relative contribution of these two pathways can vary between different tissues and
physiological states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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